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This guide provides best practices, troubleshooting advice, and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals write clean,
maintainable, and reproducible Python code for their experiments.

Frequently Asked Questions (FAQSs)
Project Structure & Organization

Q: My project folder is a mess of scripts and data files. How can | organize it better?

A: A well-organized project structure is crucial for reproducibility and collaboration.[1][2] A
common and effective structure separates source code, tests, documentation, and data.[1][3][4]

Recommended Project Structure:
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Directoryl/File

Purpose

README.md

Project overview, installation instructions, and

usage examples.

pyproject.toml

Specifies project metadata and build

dependencies.[5]

requirements.txt

Lists project dependencies for easy installation
with pip.[6][7]

Contains the main Python source code for your

src/ :

project.[3][5]
init.py Makes the src directory a Python package.[1]
module/ Your Python package(s) containing your code.
tests/ Contains all the tests for your code.[3][8]
data/ Directory for storing raw and processed data.
raw/ Original, immutable data.
processed/ Cleaned and processed data.

Jupyter notebooks for exploratory analysis and
notebooks/ ) ]

experimentation.[4]
docs/ For project documentation.

This structure helps in keeping the code modular and makes it easier for others to understand

and contribute to your project.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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